Cas no 158501-30-5 (5,6-Dimethyl-7-hydroxy-2-phenylpyrazolo[1,5-a]pyrimidine)

• Product Name: 5,6-Dimethyl-7-hydroxy-2-phenylpyrazolo[1,5-a]pyrimidine
• CAS No: 158501-30-5
• MF: C₁₄H₁₃N₃O
• MW: 239.272522687912
• CID: 3066142
• PubChem ID: 810712
• Update Time: 2025-06-15

5,6-Dimethyl-7-hydroxy-2-phenylpyrazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5,6-Dimethyl-7-hydroxy-2-phenylpyrazolo[1,5-a]pyrimidine
• DTXSID301321341
• CHEMBL1570542
• AKOS000584391
• 158501-30-5
• AG-690/36879044
• 5,6-Dimethyl-7-hydroxy-2-phenyl-pyrazolo[1,5-a]-pyrimidine
• MLS001207533
• 5,6-dimethyl-2-phenylpyrazolo[1,5-a]pyrimidin-7-ol
• 5,6-Dimethyl-2-phenyl-pyrazolo[1,5-a]pyrimidin-7-ol
• SCHEMBL1665475
• 5,6-Dimethyl-7-hydroxy-2-phenyl-pyrazolo[1,5-a]-pyrimidine, AldrichCPR
• 5,6-dimethyl-2-phenyl-1H-pyrazolo[1,5-a]pyrimidin-7-one
• SMR000514173
• Pyrazolo[1,5-a]pyrimidin-7-ol, 5,6-dimethyl-2-phenyl-
• DB-196205
• AB00091559-01
• HMS2828O05
• Cambridge id 5646907
• Oprea1_365720
• 5,6-dimethyl-2-phenyl-4H-pyrazolo[1,5-a]pyrimidin-7-one

• MDL： MFCD00981564
• Inchi： 1S/C14H13N3O/c1-9-10(2)15-13-8-12(16-17(13)14(9)18)11-6-4-3-5-7-11/h3-8,16H,1-2H3
• InChI Key： URYZABDSMGMPEL-UHFFFAOYSA-N
• SMILES： O=C1C(C)=C(C)N=C2C=C(C3C=CC=CC=3)NN21

Computed Properties

• Exact Mass: 239.105862047Da
• Monoisotopic Mass: 239.105862047Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 44.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 5,6-Dimethyl-7-hydroxy-2-phenylpyrazolo[1,5-a]pyrimidine

Recent Advances in the Study of 5,6-Dimethyl-7-hydroxy-2-phenylpyrazolo[1,5-a]pyrimidine (CAS: 158501-30-5)

5,6-Dimethyl-7-hydroxy-2-phenylpyrazolo[1,5-a]pyrimidine (CAS: 158501-30-5) is a pyrazolopyrimidine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound belongs to a class of heterocyclic molecules known for their diverse pharmacological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The unique structural features of this molecule, particularly the presence of hydroxyl and phenyl groups, contribute to its ability to interact with various biological targets, making it a promising candidate for further investigation.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activities of 5,6-Dimethyl-7-hydroxy-2-phenylpyrazolo[1,5-a]pyrimidine. One notable area of research involves its potential as an inhibitor of protein kinases, which play critical roles in cell signaling pathways. In vitro experiments have demonstrated that this compound exhibits selective inhibition against specific kinase isoforms, suggesting its utility in targeted therapies for diseases such as cancer and inflammatory disorders. Additionally, computational modeling studies have provided insights into the binding interactions between the compound and its target proteins, further supporting its therapeutic potential.

Another significant advancement in the study of 5,6-Dimethyl-7-hydroxy-2-phenylpyrazolo[1,5-a]pyrimidine is its application in the development of novel antimicrobial agents. Recent research has shown that this compound exhibits potent activity against a range of bacterial and fungal pathogens, including drug-resistant strains. Mechanistic studies indicate that its antimicrobial effects are mediated through the disruption of microbial cell membranes and interference with essential metabolic pathways. These findings highlight the potential of this compound as a lead structure for the design of new antibiotics to address the growing challenge of antimicrobial resistance.

In addition to its pharmacological properties, recent efforts have been directed toward optimizing the synthesis of 5,6-Dimethyl-7-hydroxy-2-phenylpyrazolo[1,5-a]pyrimidine to improve yield and purity. Advances in synthetic methodologies, such as the use of catalytic systems and green chemistry approaches, have enabled more efficient and environmentally friendly production of this compound. These developments are crucial for facilitating its further evaluation in preclinical and clinical studies.

Despite the promising findings, challenges remain in the development of 5,6-Dimethyl-7-hydroxy-2-phenylpyrazolo[1,5-a]pyrimidine as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive structure-activity relationship (SAR) studies and pharmacokinetic evaluations. Future research directions may include the exploration of derivatives and analogs to enhance its pharmacological profile and reduce any adverse effects.

In conclusion, 5,6-Dimethyl-7-hydroxy-2-phenylpyrazolo[1,5-a]pyrimidine (CAS: 158501-30-5) represents a versatile and promising scaffold in medicinal chemistry. Its diverse biological activities, coupled with recent advancements in its synthesis and mechanistic understanding, underscore its potential as a valuable tool for drug discovery. Continued research efforts will be essential to fully realize its therapeutic applications and translate these findings into clinical benefits.